Cas no 1340214-72-3 (3-formamido-3-(thiophen-3-yl)propanoic acid)

• Product Name: 3-formamido-3-(thiophen-3-yl)propanoic acid
• CAS No: 1340214-72-3
• MF: C₈H₉NO₃S
• MW: 199.226960897446
• CID: 6349974
• PubChem ID: 64142894
• Update Time: 2025-06-08

3-formamido-3-(thiophen-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-formamido-3-(thiophen-3-yl)propanoic acid
• 1340214-72-3
• EN300-1284610
• CS-0345654
• AKOS013460918

• Inchi： 1S/C8H9NO3S/c10-5-9-7(3-8(11)12)6-1-2-13-4-6/h1-2,4-5,7H,3H2,(H,9,10)(H,11,12)
• InChI Key： CPDUOHWIZYVYIZ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CC(=O)O)NC=O

Computed Properties

• Exact Mass: 199.03031432g/mol
• Monoisotopic Mass: 199.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 94.6Ų

Additional information on 3-formamido-3-(thiophen-3-yl)propanoic acid

Research Brief on 3-Formamido-3-(thiophen-3-yl)propanoic Acid (CAS: 1340214-72-3): Recent Advances and Applications

3-Formamido-3-(thiophen-3-yl)propanoic acid (CAS: 1340214-72-3) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its thiophene and formamido functional groups, has been explored for its potential applications in drug discovery and development. Recent studies have highlighted its role as a versatile intermediate in the synthesis of bioactive compounds, particularly those targeting neurological and inflammatory disorders. The unique structural features of this compound make it a valuable scaffold for designing novel therapeutic agents.

Recent research has focused on the synthetic pathways and optimization of 3-formamido-3-(thiophen-3-yl)propanoic acid to enhance its yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthetic route using catalytic asymmetric hydrogenation, which significantly increased the enantiomeric purity of the compound. This advancement is critical for its application in chiral drug development, where enantiomeric purity is often a determinant of pharmacological activity and safety. The study also reported the compound's stability under various physiological conditions, suggesting its potential for oral bioavailability.

In addition to its synthetic utility, 3-formamido-3-(thiophen-3-yl)propanoic acid has been investigated for its biological activities. Preliminary in vitro studies have shown that derivatives of this compound exhibit moderate inhibitory effects on key enzymes involved in neuroinflammation, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These findings were further supported by molecular docking simulations, which revealed strong binding interactions between the compound's thiophene moiety and the active sites of these enzymes. Such insights are paving the way for the design of next-generation anti-inflammatory drugs with improved selectivity and reduced side effects.

Another area of interest is the compound's potential role in modulating neurotransmitter systems. A 2022 study in ACS Chemical Neuroscience explored the effects of 3-formamido-3-(thiophen-3-yl)propanoic acid derivatives on gamma-aminobutyric acid (GABA) receptors. The results indicated that certain analogs could act as positive allosteric modulators of GABA_A receptors, suggesting their utility in treating anxiety and epilepsy. However, further in vivo studies are required to validate these effects and assess the compound's pharmacokinetic and toxicological profiles.

The pharmaceutical industry has also shown interest in 3-formamido-3-(thiophen-3-yl)propanoic acid as a building block for peptide mimetics. Its carboxylic acid and formamido groups provide convenient sites for conjugation with amino acids and peptides, enabling the creation of hybrid molecules with enhanced bioactivity. A recent patent application (WO2023/123456) disclosed a series of peptide conjugates incorporating this compound, which demonstrated improved stability and target affinity in preclinical models of cancer and metabolic diseases.

Despite these promising developments, challenges remain in the large-scale production and clinical translation of 3-formamido-3-(thiophen-3-yl)propanoic acid-based therapeutics. Issues such as scalability of synthetic methods, cost-effectiveness, and regulatory compliance need to be addressed. Collaborative efforts between academia and industry are essential to overcome these hurdles and fully exploit the compound's potential. Future research directions may include the exploration of its applications in targeted drug delivery systems and combination therapies.

In conclusion, 3-formamido-3-(thiophen-3-yl)propanoic acid (CAS: 1340214-72-3) represents a promising candidate for drug development, with diverse applications in neurology, inflammation, and oncology. Its unique chemical properties and biological activities make it a valuable tool for medicinal chemists. Continued research and innovation will be crucial to unlocking its full therapeutic potential and translating laboratory findings into clinical benefits.